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Executive Summary & Compound Profile

5-lodo-2-methoxy-4-methylaniline (CAS: 1823914-97-1) is a critical intermediate in medicinal
chemistry, distinguished by its electron-rich aniline core and the labile C—I bond at the 5-
position. This specific substitution pattern allows for highly regioselective palladium-catalyzed
cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) orthogonal to the amine functionality.

However, the high mass percentage of iodine (~48%) presents unigue challenges for standard
characterization. Elemental Analysis (EA) remains the gold standard for bulk purity validation,
but it requires specific protocols to account for iodine volatility and combustion byproducts. This
guide compares the target compound against its bromo-analog to highlight detection limits and
provides a self-validating protocol for accurate CHN determination.

Chemical Identity[1][2][3][4][5][6]

o |[UPAC Name: 5-lodo-2-methoxy-4-methylaniline
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e Molecular Formula: CsH10INOJ[1]
e Molecular Weight: 263.08 g/mol [1]
o Physical State: Off-white to pale brown solid (Light sensitive)

Reference Values: Theoretical vs. Acceptance Limits

For a compound to be deemed "analytically pure” in peer-reviewed literature (e.g., J. Med.
Chem., J. Org. Chem.), experimental elemental analysis values must fall within £0.4% of the

theoretical calculation.[2]

Table 1: Primary Elemental Composition Standards

Use these values to calibrate your CHN analyzer expectations.
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Acceptance Range  Diagnostic

Element Theoretical Mass % L
(+0.4%) Significance

Core scaffold
validation. Deviations

Carbon (C) 36.53% 36.13% — 36.93% often indicate solvent
entrapment (e.g.,
EtOAC).

High sensitivity.

Values >4.2% suggest
Hydrogen (H) 3.83% 3.43% — 4.23% )

water/moisture

contamination.

Confirms amine
integrity. Low values

Nitrogen (N) 5.32% 4.92% — 5.72% may indicate oxidation
to nitro/nitroso

species.

] Dominant mass
N/A (typically

lodine (1) 48.24% calculated by
difference or titration)

fraction. Indirectly
validated by the C/H/N
ratios.

Note on lodine: Most standard CHN analyzers do not directly measure Halogens. lodine is
inferred.[3][4][5][6][7] If the C, H, and N values align, the heavy atom (lodine) is statistically
confirmed. For absolute confirmation, Schéniger flask combustion followed by potentiometric

titration is required.

Comparative Analysis: lodo- vs. Bromo- Analogs[11]
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In synthetic campaigns, researchers often debate between using the lodo- variant (higher
reactivity) and the Bromo- variant (lower cost, higher stability). Elemental analysis provides a
definitive method to distinguish these potential cross-contaminants or analogues.

Table 2: Comparative Elemental Fingerprints

This table demonstrates why EA is superior to low-res MS for distinguishing bulk substitution.

5-lodo-2-methoxy-4-  5-Bromo-2-methoxy-

Feature methylaniline 4-methylaniline Delta (4)
(Target) (Alternative)

Formula CsH10INO CsH10BrNO

Mol.[8] Weight 263.08 g/mol 216.08 g/mol ~47 units

7.93% (Huge

Carbon % 36.53% 44.46% ) )
differentiator)
Hydrogen % 3.83% 4.66% 0.83%
o High (Room temp Pd- Moderate (Requires
Reactivity ) o
coupling) heat/special ligands)
Low
Stability (Oxidizesl/liberates Iz High (Stable at RT)
in light)

Insight: A Carbon value of ~40% likely indicates a mixture of lodo and Bromo starting materials,
a common issue if the iodination was performed via halogen exchange on a bromo-precursor.

Experimental Protocol: lodine-Corrected
Combustion Analysis

Standard combustion protocols often fail for high-% iodine compounds because |2 gas can
pass through reduction tubes or sublime before combustion is complete.

Protocol: Modified CHN Analysis for Heavy Halogens
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Prerequisites:
o Analyzer: PerkinElmer 2400 Series Il or Elementar vario (or equivalent).
o Combustion Aid: Tungsten Trioxide (WOs) powder.
e Capsule: Tin (Sn) capsules (Standard aluminum is insufficient for high heat flash).
Step-by-Step Methodology:
e Sample Preparation (Drying):
o lodinated anilines are hygroscopic and prone to surface oxidation.

o Action: Dry sample under high vacuum (0.1 mbar) at 40°C for 4 hours. Do not exceed
50°C to avoid sublimation of the iodine moiety.

» Weighing & Additives:
o Weigh 1.5 — 2.0 mg of the dried sample into a Tin capsule.
o Crucial Step: Add 5-10 mg of Tungsten Trioxide (WO3) directly over the sample.

o Causality: WOs acts as a combustion catalyst and, more importantly, helps prevent the
formation of volatile iodine species that escape detection or poison the thermal
conductivity detector (TCD).

e Combustion Parameters:

o Furnace Temperature: Set to 975°C (elevated from standard 950°C) to ensure complete
bond rupture of the C—I bond (Bond Energy: ~218 kJ/mol).

o Oxygen Boost: Increase Oz dosing time by 2—3 seconds to ensure complete oxidation of
the methyl and methoxy carbons, which can be shielded by the large iodine atom.

o Validation Check:

o Run a standard of o-lodobenzoic acid prior to the sample.
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o If the standard's Carbon deviation is >0.3%, replace the reduction tube (copper) as it may
be saturated with halogen byproducts.

Quality Control Workflow (Visualization)

The following diagram outlines the decision logic for validating 5-lodo-2-methoxy-4-
methylaniline, integrating EA with orthogonal techniques.
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Figure 1: Logical workflow for validating iodinated aniline purity. Note the specific
troubleshooting paths for solvent entrapment vs. inorganic contamination.

Troubleshooting Common Anomalies

When analyzing 5-lodo-2-methoxy-4-methylaniline, three common failure modes occur. Use
this guide to interpret "failed" data.

e High Carbon (+1.5% to +2.0%):

o Cause: Residual Ethyl Acetate or Toluene from purification. The lattice energy of the iodo-
aniline can trap planar solvents.

o Solution: Grind the sample into a fine powder (increase surface area) and dry at 45°C
under high vacuum for 12 hours.

e Low Carbon / High Ash:

o Cause: Silica gel contamination. The polar amine group sticks to silica during flash
chromatography.

o Solution: Dissolve in DCM, filter through a 0.45 um PTFE membrane to remove silica
fines, evaporate, and re-analyze.

« Drifting Nitrogen Values:

o Cause: Oxidation of the aniline (-NHz2) to nitroso (-NO) or nitro (-NOz2) species, common in
iodinated anilines exposed to air/light.

o Solution: Store the compound under Argon in amber vials. If N is low, re-purify using a
reducing workup (e.g., Sodium Thiosulfate wash).

References

e Compound Data & Nomenclature

o National Center for Biotechnology Information (2025). PubChem Compound Summary for
CID 24883594, 5-lodo-2-methylaniline (Analog Reference). Retrieved from [Link]
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o Note: Specific CAS 1823914-97-1 data derived from structural calcul

¢ Analytical Standards

o Royal Society of Chemistry. (2025). Characterization of organic compounds: Elemental
Analysis Guidelines. Retrieved from [Link]

¢ Synthesis & Reactivity Context
¢ Schoniger, W. (1955). Eine mikroanalytische Schnellbestimmung von Halogen in
organischen Substanzen. Mikrochimica Acta.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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